Cas no 441774-09-0 (1,4-Piperidinedicarboxylic Acid, 4-(2-propenyl)-, 1-(1,1-dimethylethyl) 4-methyl ester)

• Product name: 1,4-Piperidinedicarboxylic Acid, 4-(2-propenyl)-, 1-(1,1-dimethylethyl) 4-methyl ester
• CAS No: 441774-09-0
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• MDL: MFCD11977494
• CID: 68103
• PubChem ID: 52987804

1,4-Piperidinedicarboxylic Acid, 4-(2-propenyl)-, 1-(1,1-dimethylethyl) 4-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 4-methyl 4-allylpiperidine-1,4-dicarboxylate
• 1,4-Piperidinedicarboxylic acid, 4-(2-propenyl)-, 1-(1,1-dimethylethyl) 4-methyl ester
• 1-O-tert-butyl 4-O-methyl 4-prop-2-enylpiperidine-1,4-dicarboxylate
• 4-(2-Propen-1-yl)-1,4-piperidinedicarboxylic acid 1-tert-butyl 4-methyl ester
• I12-0530
• CS-0037703
• DTXSID50680972
• 1-tert-butyl 4-methyl 4-(prop-2-en-1-yl)piperidine-1,4-dicarboxylate
• HVGRWPOAYYRINC-UHFFFAOYSA-N
• 4-allylpiperidine-1,4-dicarboxylic acid 1-tert-butyl 4-methyl ester
• 441774-09-0
• AS-74154
• 1,4-Piperidinedicarboxylic acid,4-(2-propenyl)-,1-(1,1-dimethylethyl) 4-methyl ester
• 1-tert-butyl 4-methyl 4-allylpiperidine -1,4-dicarboxylate
• AKOS015841257
• 4-(2-propen-1-yl)-1,4-piperidinedicarboxylic acid 1-tert-butyl 4-methylester
• 1-tert-Butyl4-methyl4-allylpiperidine-1,4-dicarboxylate
• FT-0704460
• 1-(tert-butyl) 4-methyl 4-allylpiperidine-1,4-dicarboxylate
• N-Boc-4-(1-propylene)nipecotic acid methyl ester
• SCHEMBL2604310
• 1,4-Piperidinedicarboxylic Acid, 4-(2-propenyl)-, 1-(1,1-dimethylethyl) 4-methyl ester

• MDL： MFCD11977494
• Inchi： InChI=1S/C15H25NO4/c1-6-7-15(12(17)19-5)8-10-16(11-9-15)13(18)20-14(2,3)4/h6H,1,7-11H2,2-5H3
• InChI Key： HVGRWPOAYYRINC-UHFFFAOYSA-N
• SMILES： C=CCC1(CCN(CC1)C(=O)OC(C)(C)C)C(=O)OC

Computed Properties

• Exact Mass: 283.17800
• Monoisotopic Mass: 283.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Tautomer Count: nothing
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Density: 1.049
• Boiling Point: 342.4 °C at 760 mmHg
• Flash Point: 342.4 °C at 760 mmHg
• Refractive Index: 1.474
• PSA: 55.84000
• LogP: 2.69070

1,4-Piperidinedicarboxylic Acid, 4-(2-propenyl)-, 1-(1,1-dimethylethyl) 4-methyl ester Security Information

1,4-Piperidinedicarboxylic Acid, 4-(2-propenyl)-, 1-(1,1-dimethylethyl) 4-methyl ester Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 1,4-Piperidinedicarboxylic Acid, 4-(2-propenyl)-, 1-(1,1-dimethylethyl) 4-methyl ester

Comprehensive Overview of 1,4-Piperidinedicarboxylic Acid, 4-(2-propenyl)-, 1-(1,1-dimethylethyl) 4-methyl ester (CAS No. 441774-09-0)

The compound 1,4-Piperidinedicarboxylic Acid, 4-(2-propenyl)-, 1-(1,1-dimethylethyl) 4-methyl ester (CAS No. 441774-09-0) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a piperidine core modified with propenyl and ester functional groups, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently seek this compound for its role in developing novel drug candidates and fine chemicals.

In recent years, the demand for piperidine derivatives has surged due to their versatility in medicinal chemistry. The 1,4-Piperidinedicarboxylic Acid scaffold, in particular, is pivotal for designing molecules with potential bioactivity. The presence of the tert-butyl ester and methyl ester groups in this compound enhances its stability and solubility, making it suitable for various experimental conditions. This aligns with the growing interest in sustainable synthesis and green chemistry, as researchers aim to optimize reaction efficiency while minimizing environmental impact.

One of the key trends in organic synthesis is the exploration of multifunctional intermediates, and CAS No. 441774-09-0 fits this category perfectly. Its propenyl side chain offers opportunities for further functionalization, such as cross-coupling reactions or click chemistry, which are widely discussed in contemporary literature. These methodologies are often highlighted in AI-driven drug discovery platforms, where computational tools predict optimal synthetic routes for target molecules.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The piperidine moiety is a common feature in many neuroactive compounds, and modifications like those in 1,4-Piperidinedicarboxylic Acid, 4-(2-propenyl)-, 1-(1,1-dimethylethyl) 4-methyl ester can influence pharmacokinetic properties. This has led to increased searches for piperidine-based scaffolds and ester-protected intermediates in academic and industrial databases.

From a technical perspective, the compound's CAS No. 441774-09-0 serves as a critical identifier for procurement and regulatory compliance. Laboratories prioritizing high-purity reagents often verify this number to ensure consistency in their workflows. Additionally, the compound's methyl ester group is a topic of interest in prodrug design, where esterases in vivo can cleave the group to release active drug molecules—a strategy gaining traction in targeted drug delivery research.

In summary, 1,4-Piperidinedicarboxylic Acid, 4-(2-propenyl)-, 1-(1,1-dimethylethyl) 4-methyl ester represents a versatile and scientifically relevant compound. Its applications span medicinal chemistry, catalysis, and material science, reflecting broader trends in interdisciplinary research. As the scientific community continues to explore structure-activity relationships and sustainable synthesis, this compound is likely to remain a focal point in innovative research endeavors.